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Compound of Interest

Compound Name: Antimicrobial agent-31

Cat. No.: B15564474

Get Quote

This guide provides a comprehensive comparison of the in-vitro activity of the novel

investigational compound, Antimicrobial agent-31, against key Gram-negative pathogens.

The data presented is intended for researchers, scientists, and drug development professionals

to facilitate an objective evaluation of the agent's potential.

Comparative Minimum Inhibitory Concentration
(MIC) Data
The antimicrobial efficacy of Antimicrobial agent-31 was evaluated against Salmonella

enterica serovar Typhimurium and Escherichia coli. The results are presented below in

comparison to established antibiotics.
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Antimicrobial Agent Test Organism MIC (µg/mL)

Antimicrobial agent-31

(compound 4a)

Salmonella enterica serovar

Typhimurium
19.24[1][2]

Escherichia coli 11.31[1][2]

Sulfamethoxazole (Reference)
Salmonella enterica serovar

Typhimurium

Not specified in the primary

study[1][2]

Escherichia coli
Not specified in the primary

study[1][2]

Ciprofloxacin Salmonella enterica 0.25 - 8[3]

Escherichia coli Not specified

Ampicillin
Salmonella enterica serovar

Typhimurium
50[4]

Escherichia coli 25 - 50[4]

Gentamicin Salmonella enterica 125[5]

Escherichia coli 125[5]

Experimental Protocols
The Minimum Inhibitory Concentration (MIC) values for Antimicrobial agent-31 were

determined using the broth microdilution method, a standardized procedure for assessing

antimicrobial susceptibility.

Broth Microdilution Method
This method involves a serial two-fold dilution of the antimicrobial agent in a liquid growth

medium, which is then inoculated with a standardized suspension of the test microorganism.

The MIC is defined as the lowest concentration of the antimicrobial agent that completely

inhibits the visible growth of the microorganism after overnight incubation.

Key Steps:
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Preparation of Antimicrobial Agent Dilutions: A stock solution of Antimicrobial agent-31 is

prepared and serially diluted in a 96-well microtiter plate containing cation-adjusted Mueller-

Hinton broth (CAMHB) to achieve a range of decreasing concentrations.

Inoculum Preparation: A standardized inoculum of the test bacteria (S. enterica serovar

Typhimurium or E. coli) is prepared to a turbidity equivalent to a 0.5 McFarland standard.

This suspension is then further diluted to achieve a final concentration of approximately 5 x

10^5 colony-forming units (CFU)/mL in each well.

Inoculation: Each well containing the antimicrobial dilution is inoculated with the standardized

bacterial suspension. A growth control well (containing bacteria and broth but no

antimicrobial agent) and a sterility control well (containing only broth) are included on each

plate.

Incubation: The microtiter plates are incubated at 35-37°C for 16-20 hours in ambient air.

Result Interpretation: Following incubation, the plates are examined for visible bacterial

growth (turbidity). The MIC is recorded as the lowest concentration of the antimicrobial agent

in which there is no visible growth.

Visualizing the Experimental Workflow and
Mechanism of Action
To further elucidate the experimental process and the proposed mechanism of action of

Antimicrobial agent-31, the following diagrams have been generated.
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Click to download full resolution via product page

Experimental workflow for MIC determination.

Based on molecular docking studies of Antimicrobial agent-31 with dihydropteroate synthase

(DHPS), its mechanism of action is proposed to be the inhibition of the bacterial folic acid

synthesis pathway.[1][2] This pathway is essential for the synthesis of nucleic acids and certain

amino acids, and its disruption is bacteriostatic.
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Proposed mechanism of action of Antimicrobial agent-31.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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